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An In-depth Technical Guide to 2-Chloroethyl
Ethyl Sulfate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of 2-Chloroethyl ethyl sulfate, a chemical
compound with limited publicly available data. A primary objective of this document is to clarify
its distinct identity from the similarly named and more extensively studied compound, 2-
Chloroethyl ethyl sulfide. This guide will establish the fundamental chemical and physical
properties of 2-Chloroethyl ethyl sulfate, explore its general reactivity based on its functional
groups, and address the significant data gap in its toxicological profile. Due to the potential for
confusion and the hazardous nature of analogous compounds, a comprehensive safety and
handling section is provided, using data from 2-Chloroethyl ethyl sulfide as a reference point for
cautious laboratory practice.
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Introduction and Clarification of Chemical Identity

In the field of chemical research, precision in nomenclature and identification is paramount to
safety and experimental success. The case of 2-Chloroethyl ethyl sulfate presents a notable
challenge due to its structural similarity in name to 2-Chloroethyl ethyl sulfide. This guide
begins by unequivocally defining 2-Chloroethyl ethyl sulfate and distinguishing it from its
sulfide counterpart.

2-Chloroethyl ethyl sulfate is an organic chemical compound that features a sulfate ester
functional group. Its unique Chemical Abstracts Service (CAS) number is 104184-81-8, and its
molecular formula is C4H9CIO4S.

Conversely, 2-Chloroethyl ethyl sulfide is an organosulfur compound, classified as a half-
mustard due to its structural relation to sulfur mustard, a chemical warfare agent. Its CAS
number is 693-07-2, with a molecular formula of C4H9CIS.

The critical distinction lies in the oxidation state of the sulfur atom and the resulting functional
group: a sulfate versus a sulfide. This difference profoundly impacts the chemical reactivity,
physical properties, and biological activity of the two molecules.

Comparative Summary of Chemical Identifiers

To prevent ambiguity, the following table summarizes the key identifiers for both compounds.

Property 2-Chloroethyl Ethyl Sulfate  2-Chloroethyl Ethyl Sulfide
1-chloro-2-

IUPAC Name 2-chloroethyl ethyl sulfate
(ethylsulfanyl)ethane

CAS Number 104184-81-8 693-07-2

Molecular Formula C4H9CIO4S C4HOCIS

Molecular Weight 188.63 g/mol 124.63 g/mol

Synonyms N/A Half-mustard gas, 2-CEES
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Physicochemical Properties of 2-Chloroethyl Ethyl
Sulfate

Detailed experimental data for 2-Chloroethyl ethyl sulfate is not extensively documented.
However, based on its molecular structure, we can infer certain properties.

Chemical Structure

The structure of 2-Chloroethyl ethyl sulfate consists of a central sulfate group bonded to an
ethyl group and a 2-chloroethyl group.

Caption: Chemical structure of 2-Chloroethyl ethyl sulfate.

Synthesis and Reactivity
Potential Synthetic Pathways

While specific, validated protocols for the synthesis of 2-Chloroethyl ethyl sulfate are not
readily available in peer-reviewed literature, a general approach can be conceptualized based
on standard organic chemistry principles. A plausible method would involve the esterification of
2-chloroethanol with a suitable sulfating agent, such as ethyl chlorosulfate or a related
derivative, in the presence of a base to neutralize the resulting acid.
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Caption: Conceptual synthesis of 2-Chloroethyl ethyl sulfate.

Expected Reactivity

The reactivity of 2-Chloroethyl ethyl sulfate is dictated by its two primary functional groups:
the sulfate ester and the alkyl chloride. Both groups can act as leaving groups in nucleophilic
substitution reactions, suggesting that the compound is a potential alkylating agent. Alkylating
agents are compounds that can transfer an alkyl group to another molecule. This property is
fundamental to many industrial and biological processes. The presence of two potential sites
for nucleophilic attack could lead to complex reaction pathways.

Toxicological Profile and Safety Considerations

There is a significant lack of specific toxicological data for 2-Chloroethyl ethyl sulfate in
publicly accessible databases and literature. However, given its nature as a potential alkylating
agent, it should be handled with extreme caution. Alkylating agents as a class are often
associated with cytotoxicity and genotoxicity.
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Case Study: Toxicology of 2-Chloroethyl Ethyl Sulfide

To provide a framework for safe handling in the absence of specific data, we will review the
well-documented toxicology of the structurally similar-named compound, 2-Chloroethyl ethyl
sulfide (CEES). It is imperative to note that this information is for the sulfide (CAS 693-07-2)
and should not be directly extrapolated to the sulfate, but rather used to inform a conservative
and cautious approach to handling.

2-Chloroethyl ethyl sulfide is a vesicant (blistering agent) and a monofunctional analog of sulfur
mustard.[1] It is known to be:

Toxic: Harmful if swallowed, in contact with skin, or if inhaled.[2]

Corrosive: Causes severe skin burns and eye damage.[3]

Carcinogenic: May cause cancer.[2]

An Alkylating Agent: It exerts its toxicity by alkylating DNA and other biomolecules, leading to
cellular damage and apoptosis.

The oral LD50 in rats for CEES is 252 mg/kg.[3]

Recommended Safety Precautions

Given the potential hazards associated with alkylating agents, the following stringent safety
protocols are recommended when handling 2-Chloroethyl ethyl sulfate, assuming a high
degree of hazard until proven otherwise.

4.2.1. Personal Protective Equipment (PPE)

» Hand Protection: Wear impervious gloves (e.g., nitrile rubber).

» Eye Protection: Use chemical safety goggles and a face shield.

o Skin and Body Protection: Wear a lab coat, and consider additional protective clothing.

o Respiratory Protection: All handling of the material should be conducted in a certified
chemical fume hood to avoid inhalation of any potential vapors.
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4.2.2. Handling and Storage
e Ventilation: Use only in a well-ventilated area, preferably a chemical fume hood.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents and bases.

o Spill Management: In case of a spill, evacuate the area. Wear appropriate PPE and contain
the spill with an inert absorbent material.

Experimental Workflow: Handling Potentially
Hazardous Alkylating Agents

The following diagram outlines a generalized workflow for handling a potentially hazardous
chemical like 2-Chloroethyl ethyl sulfate, based on best practices derived from working with
known hazardous substances like CEES.
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Caption: General laboratory workflow for handling hazardous chemicals.
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Conclusion

2-Chloroethyl ethyl sulfate (CAS 104184-81-8) is a distinct chemical entity that should not be
confused with 2-Chloroethyl ethyl sulfide (CAS 693-07-2). While there is a significant lack of
detailed experimental data on the synthesis, applications, and toxicology of the sulfate
compound, its structure suggests it is a potential alkylating agent. Therefore, it must be handled
with the utmost care, following stringent safety protocols appropriate for highly hazardous
materials. Researchers and scientists are advised to assume a high level of toxicity and to
implement comprehensive safety measures until more data becomes available. The
information provided on its sulfide analog serves as a critical safety reference to underscore
the potential hazards of similarly named compounds.

References

e Georganics. (2015). 2-CHLOROETHYL ETHYL SULFIDE Safety Data Sheet. Retrieved from
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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